![molecular formula C33H55NO7 B054645 Isocapsicastrine CAS No. 123164-25-0](/img/structure/B54645.png)
Isocapsicastrine
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Overview
Description
Isocapsicastrine is a plant-derived alkaloid that has gained attention in recent years due to its potential applications in scientific research. It is found in various plant species, including Uncaria rhynchophylla and Nandina domestica. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Scientific Research Applications
Antihepatotoxic Properties
Isocapsicastrine, along with other steroidal alkaloids such as capsimine, has been isolated from the root bark of Solanum capsicastrum. Research has shown that these compounds, including this compound, exhibit significant activity against liver damage induced by carbon tetrachloride (CCl4). This indicates a potential role of this compound in liver health and protection against hepatotoxic substances (Lin & Gan, 1989).
Influence on Endocrine Functions
Studies on endocrine-disrupting chemicals (EDCs), which are substances in the environment that interfere with hormone biosynthesis, metabolism, or action, are critical to understanding how compounds like this compound may impact human health. Research suggests that EDCs, potentially including compounds like this compound, can have effects on various aspects of endocrine health, including metabolism, reproduction, and thyroid function, although specific impacts of this compound in this context are not detailed in the available literature (Gore et al., 2015).
Application in Translational Research
Translational research, particularly in relation to endocrine diseases and disorders, is a key area of scientific exploration. While specific studies on this compound are not detailed in this context, the broader field of translational medical research, including the study of compounds like this compound, focuses on translating scientific discoveries from the laboratory into clinical applications, potentially leading to new treatments for diseases (Silvente-Poirot & Poirot, 2012).
Properties
123164-25-0 | |
Molecular Formula |
C33H55NO7 |
Molecular Weight |
577.8 g/mol |
IUPAC Name |
(3R,4S,5S,6R)-2-[[(8S,9S,10R,13S,14S,17R)-16-hydroxy-10,13-dimethyl-17-[(1S)-1-(5-methylpiperidin-2-yl)ethyl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C33H55NO7/c1-17-5-8-24(34-15-17)18(2)27-25(36)14-23-21-7-6-19-13-20(9-11-32(19,3)22(21)10-12-33(23,27)4)40-31-30(39)29(38)28(37)26(16-35)41-31/h6,17-18,20-31,34-39H,5,7-16H2,1-4H3/t17?,18-,20?,21-,22+,23+,24?,25?,26-,27+,28-,29+,30-,31?,32+,33+/m1/s1 |
InChI Key |
LXITVHCOOLDNBB-ATEWJWJNSA-N |
Isomeric SMILES |
CC1CCC(NC1)[C@@H](C)[C@H]2C(C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CCC(C5)OC6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)O |
SMILES |
CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C)C)O |
Canonical SMILES |
CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C)C)O |
synonyms |
22,26-epiminocholest-5-ene-3,16-diol 3-O-glucopyranoside isocapsicastrine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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